Self-assembly of neutral platinum complexes controlled by thermal inputs†
Chemical Communications Pub Date: 2022-06-24 DOI: 10.1039/D2CC02571J
Abstract
In this report, we describe the self-assembly behavior of neutral platinum complexes in toluene. The platinum complexes were seen to form two different types of assemblies depending on the preparation temperature.
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